Cas no 100599-72-2 (1H-1,2,4-Triazol-3-amine, 5-(octylthio)-)

1H-1,2,4-Triazol-3-amine, 5-(octylthio)- structure
100599-72-2 structure
Product Name:1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
CAS No:100599-72-2
MF:C10H20N4S
MW:228.357600212097
CID:1126100
Update Time:2024-07-27

1H-1,2,4-Triazol-3-amine, 5-(octylthio)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazol-3-amine, 5-(octylthio)-
    • 5-Octylsulfanyl-4H-[1,2,4]triazol-3-ylamine
    • Inchi: 1S/C10H20N4S/c1-2-3-4-5-6-7-8-15-10-12-9(11)13-14-10/h2-8H2,1H3,(H3,11,12,13,14)
    • InChI Key: ZENVYDNEKHBMPM-UHFFFAOYSA-N
    • SMILES: N1C(SCCCCCCCC)=NC(N)=N1

Computed Properties

  • Exact Mass: 228.1411

Experimental Properties

  • Density: 1.11±0.1 g/cm3(Predicted)
  • Boiling Point: 417.9±28.0 °C(Predicted)
  • PSA: 67.59
  • pka: 9.95±0.40(Predicted)
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